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Compound of Interest

Compound Name: Bisphenol A-d6 Diglycidyl Ether

CAS No.: 1346600-09-6

Cat. No.: B583602

Get Quote

Application Note: Quantitative Analysis of BADGE Migration from Packaging Using LC-MS/MS

with Deuterated Internal Standards

Abstract This application note details a robust, validated protocol for the quantification of

Bisphenol A Diglycidyl Ether (BADGE) and its hydrolysis products (BADGE.H2O,

BADGE.2H2O) in food simulants and packaging extracts.[1] Utilizing BADGE-d10 as a

deuterated internal standard, this method corrects for complex matrix effects and extraction

variances, ensuring compliance with Commission Regulation (EU) 2018/213 (SML = 9 mg/kg).

The protocol employs LC-ESI-MS/MS in positive ion mode, leveraging ammonium adduct

formation for enhanced sensitivity.

Introduction & Regulatory Context
BADGE is a pre-polymer used in epoxy phenolic resins for lining food and pharmaceutical

packaging (cans, tubes, closures). While effective at preventing metal corrosion, BADGE can

migrate into the product, particularly under acidic or thermal stress.

Once migrated, BADGE is unstable in aqueous matrices, rapidly hydrolyzing into:
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BADGE.H2O (First hydrolysis product)

BADGE.2H2O (Second hydrolysis product)[2]

Regulatory Compliance: The European Food Safety Authority (EFSA) and FDA require

monitoring of these migrants.

EU Limit: The Specific Migration Limit (SML) is 9 mg/kg for the sum of BADGE,

BADGE.H2O, and BADGE.2H2O.

Challenge: Traditional external calibration fails to account for the suppression of ionization in

complex food matrices (the "matrix effect").

Solution: Isotope Dilution Mass Spectrometry (IDMS) using BADGE-d10 ensures that the

internal standard co-elutes with the analyte, experiencing the exact same suppression and

extraction losses, providing a self-correcting quantification system.

Principle of the Method
The method relies on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][3]

[4]

Separation: A C18 Reverse-Phase column separates BADGE from its more polar hydrolysis

products.

Ionization: Electrospray Ionization (ESI) in positive mode. BADGE readily forms ammonium

adducts

, which are more stable and abundant than protonated ions

.

Quantification: Multiple Reaction Monitoring (MRM) is used.[5] The ratio of the native

BADGE peak area to the BADGE-d10 peak area is plotted against concentration.

Materials & Reagents
Standards
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Target Analyte: BADGE (CAS: 1675-54-3), purity >99%.

Hydrolysis Standards: BADGE.H2O, BADGE.2H2O (commercially available or synthesized

via acid hydrolysis).

Internal Standard (IS): BADGE-d10 (Ring-d10) or BADGE-d6 (Methyl-d6).

Recommendation:BADGE-d10 is preferred for ring stability.

Concentration: Prepare a 10 µg/mL working solution in Acetonitrile (ACN).

Reagents
Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.

Additives: Ammonium Formate (10 mM) or Ammonium Acetate (to promote

formation).

Simulants:

Simulant A: 10% Ethanol (Aqueous foods).

Simulant B: 3% Acetic Acid (Acidic foods).

Simulant D2: Vegetable Oil (Fatty foods).

Experimental Protocol
Sample Preparation
A. Aqueous/Alcoholic Simulants (Simulant A, B)

Aliquot 1 mL of the migration solution (simulant after contact with packaging).

Add 50 µL of BADGE-d10 Internal Standard (working solution).

Vortex for 30 seconds.

Filter through a 0.22 µm PTFE syringe filter directly into an LC vial.
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Note: Do not use Nylon filters, as they may bind BADGE.

B. Fatty Matrices (Simulant D2 / Real Food)

Weigh 1.0 g of homogenized sample into a 15 mL centrifuge tube.

Add 50 µL of BADGE-d10 IS.

Add 5 mL Acetonitrile. Vortex vigorously for 2 minutes.

(Optional) Add 2 mL Hexane to defat (remove lipids). Vortex and centrifuge (3000 x g, 5 min).

Discard the upper Hexane layer.

Collect the lower Acetonitrile layer.

Evaporate to dryness under Nitrogen at 40°C.

Reconstitute in 1 mL Acetonitrile:Water (50:50).

Filter (0.22 µm PTFE) into LC vial.

LC-MS/MS Conditions
Chromatography (UHPLC)

Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 5 mM Ammonium Formate in Water.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient:

0-1 min: 40% B

1-5 min: Linear ramp to 95% B
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5-7 min: Hold 95% B

7.1 min: Re-equilibrate to 40% B

Mass Spectrometry (ESI+)

Source: Electrospray Positive (ESI+).

Capillary Voltage: 3.5 kV.

Source Temp: 350°C.

Acquisition Mode: MRM (Multiple Reaction Monitoring).[5]

MRM Transitions Table:

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Role

BADGE 358.2 191.1 15 Quantifier

358.2 135.1 25 Qualifier

BADGE.H2O 376.2 209.1 18 Quantifier

BADGE.2H2O 394.2 227.1 20 Quantifier

BADGE-d10 (IS) 368.2 195.1 15 Internal Std

Note: The product ion 191.1 corresponds to the cleavage of the bisphenol core. For BADGE-

d10 (ring deuterated), this fragment shifts to ~195.1.

Workflow & Mechanism Visualization
Figure 1: Analytical Workflow
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Caption: Step-by-step isotope dilution workflow ensuring precise quantification of BADGE

migration.

Figure 2: Hydrolysis Pathway of BADGE

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b583602/docs?utm_src=pdf-body-img#analyzing-migration-of-badge-from-packaging-using-deuterated-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BADGE
(m/z 358)

BADGE.H2O
(m/z 376)

Hydrolysis
(Acidic/Aq Conditions)

+ H2O

BADGE.2H2O
(m/z 394)

Hydrolysis

+ H2O

Click to download full resolution via product page

Caption: BADGE rapidly hydrolyzes in aqueous simulants; the method must quantify all three

species to meet EU regulations.

Data Analysis & Validation
Calculation: Calculate the Response Ratio (

) for each sample:

Determine concentration using a linear regression (

) generated from calibration standards (0.5 – 100 ng/mL).

Validation Criteria (EU 2018/213 & SANTE/11312/2021):

Parameter Acceptance Criteria

Linearity (R²) > 0.995

Recovery 80% - 120% (at spiked levels)

Precision (RSD) < 15%

LOD (Limit of Detection) ~ 1 µg/kg (ppb)

| LOQ (Limit of Quant) | ~ 5 µg/kg (ppb) |
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Expert Insights & Troubleshooting
Ammonium Adducts: BADGE does not protonate well (

) in clean solvents but forms strong ammonium adducts. Always add Ammonium Formate to
the mobile phase. If you see low sensitivity, check if your mobile phase is too acidic
(suppressing adduct formation).

Hydrolysis Control: BADGE hydrolyzes during storage. Analyze samples within 24 hours of

extraction. If storage is necessary, freeze extracts at -20°C in anhydrous acetonitrile.

Blank Contamination: Epoxy resins are ubiquitous in lab environments (caps, coating of

instruments). Always run a procedural blank. Use glass vials with PTFE-lined caps, not

standard polyethylene caps.

IS Equilibration: Allow the Internal Standard to equilibrate with the sample matrix for at least

15 minutes before extraction to ensure it binds/interacts similarly to the native analyte.

References
European Commission. (2018). Commission Regulation (EU) 2018/213 on the use of

bisphenol A in varnishes and coatings intended to come into contact with food. Official

Journal of the European Union. Link

Gallart-Ayala, H., et al. (2011). Fast liquid chromatography–tandem mass spectrometry for

the analysis of bisphenol A-diglycidyl ether, bisphenol F-diglycidyl ether and their derivatives

in canned food and beverages. Journal of Chromatography A, 1218(12), 1603-1610. Link

Chamkasem, N., et al. (2012). Analysis of Bisphenol A Diglycidyl Ether (BADGE) and its

Hydrolysis Products in Canned Foods by LC-MS/MS. FDA Laboratory Information Bulletin.

Link

Caban, M., & Stepnowski, P. (2020). The analysis of bisphenol A diglycidyl ether (BADGE)

and its derivatives in food: A review. Trends in Food Science & Technology. Link

Shimadzu Application News. (2016). Analysis of Bisphenol A Diglycidyl Ether Using LC-MS.

No. 046. Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Feur-lex.europa.eu%2Feli%2Freg%2F2018%2F213%2Foj
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F21315363%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fda.gov%2Fmedia%2F85002%2Fdownload
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.tifs.2020.08.005
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.shimadzu.com%2Fan%2Fliterature%2Flcms%2Fj106.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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